Valine, N-leucyl- (6CI)
Valine, N-leucyl- (6CI)
Leucyl-valine, also known as L-V dipeptide or leu-val, belongs to the class of organic compounds known as dipeptides. These are organic compounds containing a sequence of exactly two alpha-amino acids joined by a peptide bond. Leucyl-valine is slightly soluble (in water) and a weakly acidic compound (based on its pKa). Leucyl-valine has been primarily detected in feces.
Brand Name:
Vulcanchem
CAS No.:
100758-58-5
VCID:
VC0012128
InChI:
InChI=1S/C11H22N2O3/c1-6(2)5-8(12)10(14)13-9(7(3)4)11(15)16/h6-9H,5,12H2,1-4H3,(H,13,14)(H,15,16)
SMILES:
CC(C)CC(C(=O)NC(C(C)C)C(=O)O)N
Molecular Formula:
C11H22N2O3
Molecular Weight:
230.3 g/mol
Valine, N-leucyl- (6CI)
CAS No.: 100758-58-5
Main Products
VCID: VC0012128
Molecular Formula: C11H22N2O3
Molecular Weight: 230.3 g/mol
| CAS No. | 100758-58-5 |
|---|---|
| Product Name | Valine, N-leucyl- (6CI) |
| Molecular Formula | C11H22N2O3 |
| Molecular Weight | 230.3 g/mol |
| IUPAC Name | 2-[(2-amino-4-methylpentanoyl)amino]-3-methylbutanoic acid |
| Standard InChI | InChI=1S/C11H22N2O3/c1-6(2)5-8(12)10(14)13-9(7(3)4)11(15)16/h6-9H,5,12H2,1-4H3,(H,13,14)(H,15,16) |
| Standard InChIKey | MDSUKZSLOATHMH-UHFFFAOYSA-N |
| SMILES | CC(C)CC(C(=O)NC(C(C)C)C(=O)O)N |
| Canonical SMILES | CC(C)CC(C(=O)NC(C(C)C)C(=O)O)N |
| Physical Description | Solid |
| Description | Leucyl-valine, also known as L-V dipeptide or leu-val, belongs to the class of organic compounds known as dipeptides. These are organic compounds containing a sequence of exactly two alpha-amino acids joined by a peptide bond. Leucyl-valine is slightly soluble (in water) and a weakly acidic compound (based on its pKa). Leucyl-valine has been primarily detected in feces. |
| Synonyms | Valine, N-leucyl- (6CI) |
| PubChem Compound | 352038 |
| Last Modified | Nov 11 2021 |
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